N4-(cyclopropylmethyl)pyrimidine-2,4-diamine

• IUPAC Name: 4-N-(cyclopropylmethyl)pyrimidine-2,4-diamine
• InChI: InChI=1S/C8H12N4/c9-8-10-4-3-7(12-8)11-5-6-1-2-6/h3-4,6H,1-2,5H2,(H3,9,10,11,12)
• InChI Key: UMESEQKVSVWXBN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC2=NC(=NC=C2)N
• Molecular Formula: C8H12N4
• Molecular Weight: 164.21 g/mol
• CAS No.: 1169699-05-1

Description

N4-(cyclopropylmethyl)pyrimidine-2,4-diamine is a useful research compound. Its molecular formula is C8H12N4 and its molecular weight is 164.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Crystal Packing

N4-(cyclopropylmethyl)pyrimidine-2,4-diamine, as part of the pyrimidine-2,4-diamine family, exhibits interesting structural properties. In one study, the pyrimidine-2,4-diamine molecule was found to be nearly planar, facilitating specific molecular interactions and crystal packing patterns, such as N—H⋯N and N—H⋯O hydrogen bonds, and weak C—H⋯π interactions (Draguta et al., 2013).

Biological Activity and Potential Applications

Research indicates that derivatives of pyrimidine-2,4-diamine, including this compound, have various biological activities. For instance, some derivatives have been reported to exhibit significant larvicidal activity against mosquito larvae, suggesting potential applications in pest control (Gorle et al., 2016). Furthermore, N2, N4-disubstituted pyrimidine-2,4-diamines, a related class, have been identified as potent inhibitors of cyclin-dependent kinases (CDKs), crucial in cell cycle transition and gene transcription, highlighting potential therapeutic applications in cancer treatment (Jing et al., 2018).

Research in Antimicrobial Agents

Another area of research interest is the development of antimicrobial agents. Certain N4-phenyl pyrimidine-4,5-diamine derivatives have been synthesized and shown to possess antimicrobial activity against various bacterial and fungal strains, suggesting potential use in the development of new antimicrobial drugs (Rao et al., 2020).

Antibacterial Applications

Research on phenylthiazole and phenylthiophene pyrimidindiamine derivatives, related to pyrimidine-2,4-diamines, has shown promising antibacterial activities. These compounds have been found effective in inhibiting the growth of bacteria such as E. coli and S. aureus, both in vitro and in vivo. This suggests potential applications in addressing antibiotic resistance (Fan et al., 2020).

Mechanism of Action

Target of Action

N4-(Cyclopropylmethyl)pyrimidine-2,4-diamine primarily targets Cyclin-dependent kinases (CDKs) . CDKs are pivotal kinases in cell cycle transition and gene transcription . They play a crucial role in the regulation of cell cycle and transcription, making them promising targets for the treatment of cancers and other diseases .

Mode of Action

This compound interacts with its targets, the CDKs, by inhibiting their activity . It exhibits potent inhibitory activities against both CDK2/cyclin A and CDK9/cyclin T1 systems . The most potent CDK2 and CDK9 inhibitors showed IC50 values of 83 nM and 65 nM respectively .

Biochemical Pathways

The inhibition of CDKs affects the cell cycle transition and gene transcription pathways . CDK2 plays a key role in the control of G1-S phase transition when in complex with cyclin E, while CDK2-cyclin A complex is required for the transition of the S phase . CDK9/cyclin T is involved in the regulation of RNA transcription .

Result of Action

The compound’s action results in significant inhibition against tested tumor cell lines . In particular, it remains active against the triple-negative breast cancer (TNBC) cell line MDA-MB-231 . Flow cytometer analysis indicated that these compounds induced cell cycle arrest in G2/M phase .

Biochemical Analysis

Biochemical Properties

N4-(cyclopropylmethyl)pyrimidine-2,4-diamine plays a significant role in biochemical reactions by interacting with various enzymes, proteins, and other biomolecules. It has been identified as a potent inhibitor of cyclin-dependent kinases (CDKs), particularly CDK2 and CDK9 . These interactions are crucial for regulating cell cycle transitions and gene transcription. The compound binds to the active sites of these kinases, inhibiting their activity and thereby affecting the phosphorylation of target proteins involved in cell cycle progression and transcription regulation.

Cellular Effects

This compound has profound effects on various types of cells and cellular processes. It influences cell function by inducing cell cycle arrest, particularly in the G2/M phase . This effect is mediated through its inhibition of CDK2 and CDK9, leading to a halt in cell cycle progression. Additionally, the compound affects gene expression by modulating the activity of transcription factors and other regulatory proteins. It also impacts cellular metabolism by altering the phosphorylation status of metabolic enzymes, thereby influencing metabolic flux and energy production.

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition, and changes in gene expression. The compound binds to the ATP-binding sites of CDK2 and CDK9, preventing the phosphorylation of their substrates . This inhibition leads to a decrease in the activity of downstream signaling pathways, ultimately resulting in cell cycle arrest and changes in gene expression. The compound also interacts with other proteins involved in transcription regulation, further modulating gene expression and cellular function.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound exhibits stability under standard laboratory conditions, but its activity may decrease over extended periods due to degradation. Long-term studies have shown that the compound can have sustained effects on cellular function, including prolonged cell cycle arrest and changes in gene expression . These effects are observed in both in vitro and in vivo studies, highlighting the compound’s potential for long-term applications in biochemical research.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound effectively inhibits CDK2 and CDK9 activity, leading to cell cycle arrest and changes in gene expression . At higher doses, the compound may exhibit toxic or adverse effects, including cytotoxicity and apoptosis. Threshold effects have been observed, where the compound’s efficacy plateaus at certain concentrations, indicating the importance of optimizing dosage for desired outcomes.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels. The compound affects the phosphorylation status of metabolic enzymes, thereby influencing their activity and the overall metabolic state of the cell . These interactions can lead to changes in energy production, biosynthesis, and other metabolic processes, highlighting the compound’s role in cellular metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound is taken up by cells through active transport mechanisms and distributed to various cellular compartments . Its localization and accumulation are influenced by its interactions with transporters and binding proteins, which can affect its activity and function within the cell.

Subcellular Localization

This compound exhibits specific subcellular localization, which is crucial for its activity and function. The compound is directed to particular compartments or organelles through targeting signals and post-translational modifications Its localization can influence its interactions with biomolecules and its overall effects on cellular processes

Synthesis routes and methods

Procedure details

To cyclopropylmethanamine (3.62 g, 50.9 mmol) in ethanol (90 mL) was added solid 4-chloropyrimidin-2-amine (6.00 g, 46.3 mmol). The reaction was stirred at reflux (100° C. oil bath) for 16 h. The reaction was cooled to room temperature and solvent was removed in vacuo. The product 237 obtained in quantitative yield. LCMS-ESI (POS), M/Z, M+1: Found 165.0, Calculated 165.1.